Cas no 1822579-13-4 (Ethyl 2-amino-4-hydroxy-3-methylpentanoate)

• Product Name: Ethyl 2-amino-4-hydroxy-3-methylpentanoate
• CAS No: 1822579-13-4
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 5837323
• PubChem ID: 75254370
• Update Time: 2025-06-08

Ethyl 2-amino-4-hydroxy-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1298920
• 1822579-13-4
• ethyl 2-amino-4-hydroxy-3-methylpentanoate
• Ethyl 2-amino-4-hydroxy-3-methylpentanoate

• Inchi： 1S/C8H17NO3/c1-4-12-8(11)7(9)5(2)6(3)10/h5-7,10H,4,9H2,1-3H3
• InChI Key： UHVCCAYPPNSADG-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C(C(=O)OCC)N

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.6Ų

Additional information on Ethyl 2-amino-4-hydroxy-3-methylpentanoate

Recent Advances in the Study of Ethyl 2-amino-4-hydroxy-3-methylpentanoate (CAS: 1822579-13-4)

Ethyl 2-amino-4-hydroxy-3-methylpentanoate (CAS: 1822579-13-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral amino acid derivative has shown promising applications in drug discovery and development, particularly in the synthesis of bioactive molecules and peptidomimetics. Recent studies have focused on its role as a key building block for novel therapeutic agents targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of protease inhibitors. Researchers utilized Ethyl 2-amino-4-hydroxy-3-methylpentanoate as a core scaffold to develop potent inhibitors of viral proteases, showing significant antiviral activity against several RNA viruses. The stereochemistry at the 3-methyl position was found to be crucial for binding affinity, with the (2S,3S) configuration displaying optimal activity.

In metabolic pathway modulation, a recent Nature Chemical Biology publication (2024) reported that derivatives of 1822579-13-4 can effectively regulate the activity of key enzymes in amino acid metabolism. The hydroxy and ester functional groups were identified as critical for interaction with metabolic enzymes, suggesting potential applications in metabolic disorder treatments. The study employed advanced computational modeling combined with high-throughput screening to identify the most bioactive derivatives.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2024 Organic Letters publication described an efficient asymmetric synthesis route for Ethyl 2-amino-4-hydroxy-3-methylpentanoate with excellent enantioselectivity (>99% ee) and yield (85%). This breakthrough significantly enhances the compound's availability for pharmaceutical development and reduces production costs.

Current clinical research is exploring the compound's potential in neurological applications. Preliminary results from animal studies indicate that certain derivatives can cross the blood-brain barrier and exhibit neuroprotective effects. Researchers are particularly interested in its structural similarity to endogenous neuroactive amino acids, which may lead to novel treatments for neurodegenerative diseases.

Looking forward, the unique structural features of Ethyl 2-amino-4-hydroxy-3-methylpentanoate continue to inspire innovative drug design approaches. Its combination of amino, hydroxy, and ester functionalities within a compact chiral framework makes it exceptionally versatile for medicinal chemistry applications. Future research directions likely include further optimization of its pharmacokinetic properties and expansion of its therapeutic indications.